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Compound of Interest

2-(2,3-
Compound Name:

Dichlorophenoxy)acetohydrazide
CAS No.: 153860-25-4

Cat. No.: B1334103

Get Quote

Technical Support Center: Synthesis of 2-(2,3-
Dichlorophenoxy)acetohydrazide

Welcome to the technical support center for the synthesis of 2-(2,3-
Dichlorophenoxy)acetohydrazide. This guide is designed for researchers, scientists, and
drug development professionals to navigate the common challenges and side reactions
encountered during this synthesis. By understanding the underlying chemical principles, you
can optimize your reaction conditions, improve yield and purity, and troubleshoot effectively.

Synthesis Overview: The Core Reaction

The standard synthesis of 2-(2,3-Dichlorophenoxy)acetohydrazide involves a two-step
process. The first step is the esterification of 2,3-Dichlorophenoxyacetic acid to its
corresponding ethyl or methyl ester. The second, and key, step is the hydrazinolysis of this
ester with hydrazine hydrate to yield the desired acetohydrazide.
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2-3-dichlorophenoxy-acetohydrazide-synthesis-side-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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